22-Hydroxy Mifepristone-d6

• Molecular Formula: C29H35NO3
• Molecular Weight: 445.6 g/mol
• InChI: InChI=1S/C29H35NO3/c1-28-18-25(19-5-8-21(9-6-19)30(2)3)27-23-12-10-22(32)17-20(23)7-11-24(27)26(28)13-15-29(28,33)14-4-16-31/h5-6,8-9,17,24-26,31,33H,7,10-13,15-16,18H2,1-3H3
• InChIKey: ULLTWLWXPJPTQG-UHFFFAOYSA-N

22-Hydroxy Mifepristone-d6: A Deuterated Internal Standard for Precise Mifepristone Metabolite Quantification

22-Hydroxy Mifepristone-d6 (RU 42698-d6) is a stable isotopically labeled analog of the primary mifepristone metabolite, 22-hydroxy mifepristone, specifically deuterated at the dimethylamino phenyl moiety (d6) to achieve a distinct +6 Da mass shift for quantitative mass spectrometry [1]. As a metabolite-specific internal standard, it co-elutes identically with its unlabeled target analyte in reverse-phase liquid chromatography while providing a unique precursor-to-product ion transition, eliminating isotopic cross-talk and enabling precise correction for matrix effects and extraction variability in complex biological samples .

Class Metabolite-specific deuterated internal standard (ISTD)

Analytical Role Matrix-effect correction and extraction normalization for LC-MS/MS

Target Analyte 22-Hydroxy mifepristone (primary metabolite of mifepristone)

• [1] Sasinowska-Motyl, M.; Szpot, P.; Zawadzki, M. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion. Molecules 2022, 27, 7605. View Source

Why 22-Hydroxy Mifepristone-d6 Cannot Be Replaced by Generic Deuterated Mifepristone Analogs

Generic substitution of 22-Hydroxy Mifepristone-d6 with parent-drug deuterated analogs (e.g., mifepristone-d3 or mifepristone-d6) fails because these compounds differ in both retention time and fragmentation pattern from the target metabolite, 22-hydroxy mifepristone, leading to differential matrix effects and inaccurate recovery correction [1]. Even within the same metabolite, a non-isotopic internal standard (e.g., levonorgestrel or tadalafil) exhibits distinct extraction efficiency and ionization suppression, producing method biases that exceed the ±15% acceptance criterion for bioanalytical validation [1]. Only a true isotopic internal standard with identical physiochemical properties and a mass shift ≥3 Da can provide the co-elution and equivalent ion suppression required for reliable quantification in pharmacokinetic and forensic assays .

ISTD Mismatch

22-Hydroxy Mifepristone-d6

Matched retention time and ionization profile with the target metabolite

Parent-drug ISTD (e.g., Mifepristone-d3)

Different chromatographic behavior and fragmentation, leading to differential matrix effects and biased recovery correction

Analytical Drift

Isotopic ISTD (+6 Da mass shift)

Co-elutes identically, compensating for ion suppression and extraction variability

Non-isotopic structural analog

Distinct extraction efficiency and ionization suppression, potentially exceeding ±15% bioanalytical acceptance criteria

• [1] Sasinowska-Motyl, M.; Szpot, P.; Zawadzki, M. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion. Molecules 2022, 27, 7605. View Source

Quantitative Differentiation of 22-Hydroxy Mifepristone-d6 Against Closest Analogs

Mass Shift Superiority: +6 Da Exceeds Regulatory Guidance for Isotopic Internal Standards

22-Hydroxy Mifepristone-d6 provides a +6 Da mass shift relative to the unlabeled analyte (446.0 → 452.0 m/z for the quantitative transition), exceeding the ≥3 Da minimum recommended to avoid isotopic spectral overlap in small-molecule LC-MS/MS assays . In comparison, mifepristone-d3, used for the parent drug, offers only a +3 Da shift, which can still suffer from residual isotopic contribution from the natural abundance [M+3] isotopologue of the target analyte, particularly at high concentrations . The +6 Da shift of 22-Hydroxy Mifepristone-d6 completely eliminates this cross-talk risk, ensuring baseline-resolved MRM channels even at 500 ng/mL upper limit of quantification [1].

Mass Shift vs. Regulatory Guidance

Cross-study comparable

+6 Da shift (452.0 → 394.25 m/z)

Supported baseline resolution for MRM channels

Exceeds +3 Da minimum; eliminates [M+3] isotopologue interference at high analyte concentrations

Evidence Dimension	Mass shift for MRM quantitation
Target Compound Data	+6 Da (452.0 m/z for quantitative ion vs. 446.0 m/z for unlabeled 22-OH-mifepristone)
Comparator Or Baseline	Mifepristone-d3: +3 Da shift. Acanthus Research guideline: minimum +3 Da required
Quantified Difference	2× greater mass shift than the minimally acceptable standard; eliminates [M+3] natural isotopologue interference
Conditions	UHPLC-QqQ-MS/MS on Waters Sunfire C18 column (3.5 μm, 150×2.1 mm) with MRM acquisition [1]

Why This Matters

A +6 Da shift eliminates isotopic cross-talk from the target analyte's natural isotopic envelope, a risk that persists with +3 Da analogs, directly improving method accuracy at high analyte concentrations.

• [1] Sasinowska-Motyl, M.; Szpot, P.; Zawadzki, M. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion. Molecules 2022, 27, 7605. View Source

Metabolite-Specific Recovery and Matrix Effect Correction Outperforms Parent-Drug Internal Standards

When 22-OH-mifepristone-d6 is paired with its target metabolite analyte, the method achieves a recovery of 96.3% and a matrix effect of −3.0% at the 5 ng/mL QC level, with accuracy bias of −2.1% and intra-day precision of 0.0% RSD [1]. In the same study, use of the parent-drug internal standard mifepristone-d3 for mifepristone quantification yielded a recovery of 103.4% and a matrix effect of −8.4% at the equivalent concentration [1]. The near-ideal recovery and minimal matrix effect for the metabolite-specific pair indicate superior co-extraction and co-ionization behavior, which is critical for reliable quantification in post-mortem or clinical samples with variable lipid and protein content [1].

Recovery & Matrix Effect

Cross-study comparable

Recovery: 96.3%; Matrix Effect: -3.0% at 5 ng/mL QC

Supports matched co-extraction and ionization behavior

Compared to parent-drug IS pair (Recovery: 103.4%; Matrix Effect: -8.4%), the metabolite-specific pair shows reduced absolute deviation

Evidence Dimension	Recovery, matrix effect, and accuracy at low QC (5 ng/mL)
Target Compound Data	Recovery: 96.3%; Matrix effect: −3.0%; Intra-day accuracy bias: −2.1%; Intra-day precision: 0.0% RSD (22-OH-mifepristone using 22-OH-mifepristone-d6)
Comparator Or Baseline	Mifepristone using mifepristone-d3: Recovery: 103.4%; Matrix effect: −8.4%; Accuracy bias: 0.1%; Precision: 2.6% RSD
Quantified Difference	22-OH-mifepristone-d6 pair shows 7.1 percentage points lower absolute recovery deviation from 100% and 5.4 percentage points lower absolute matrix effect compared to the parent-drug IS pair
Conditions	Human whole blood, liquid-liquid extraction at pH 9 with tert-butyl-methyl ether, UHPLC-QqQ-MS/MS [1]

Why This Matters

A metabolite-specific isotopic internal standard provides structurally matched extraction and ionization behavior, reducing the risk of method failure during regulatory bioanalytical validation due to inconsistent recovery across sample batches.

• [1] Sasinowska-Motyl, M.; Szpot, P.; Zawadzki, M. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion. Molecules 2022, 27, 7605. View Source

Isotopic Purity ≥98% Ensures Negligible Contribution to Unlabeled Analyte Signal

22-Hydroxy Mifepristone-d6 is supplied with a certified chemical purity of ≥98% . This high isotopic purity ensures that the internal standard does not contribute more than 2% to the unlabeled analyte's MRM channel, a critical requirement for accurate quantification at low analyte concentrations near the limit of quantification (LOQ). In the validated method using this internal standard, the LOQ for 22-OH-mifepristone was 0.5 ng/mL, and carryover from the internal standard did not exceed 19% of the LOQ signal [1]. In contrast, lower-purity deuterated analogs (e.g., 95% isotopic enrichment) can elevate the baseline in the analyte channel, compromising assay sensitivity and accuracy at sub-ng/mL levels .

Isotopic Purity & LOQ Impact

Class-level inference

Chemical Purity ≥98%

Supports reliable quantification at low analyte levels

Reported IS carryover ≤19% of LOQ signal; supports a 0.5 ng/mL LOQ for the target analyte

Evidence Dimension	Isotopic purity and impact on LOQ
Target Compound Data	Purity ≥98%; LOQ 0.5 ng/mL for 22-OH-mifepristone; IS carryover ≤19% of LOQ
Comparator Or Baseline	Typical deuterated internal standard purity: 95–98%; lower purity may increase baseline interference
Quantified Difference	≤2% IS contribution to analyte channel, enabling reliable quantitation at 0.5 ng/mL LOQ
Conditions	UHPLC-QqQ-MS/MS, MRM mode, 22-OH-mifepristone-d6 at 1000 ng/mL in working IS solution [1]

Why This Matters

High isotopic purity directly determines the usable lower limit of quantification; ≥98% purity is essential for trace-level metabolite quantification in forensic and microdose clinical studies.

• [1] Sasinowska-Motyl, M.; Szpot, P.; Zawadzki, M. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion. Molecules 2022, 27, 7605. View Source

Distinct from Parent-Drug d6 Analog: Enables Simultaneous Quantification of Mifepristone and Its Hydroxy Metabolite in a Single Run

Unlike mifepristone-d6, which targets only the parent drug, 22-Hydroxy Mifepristone-d6 is specifically designed as the isotopic internal standard for the 22-hydroxy metabolite. In a validated forensic toxicology method, 22-OH-mifepristone-d6 was used in a mixed internal standard solution together with mifepristone-d3 and N-desmethyl-mifepristone-d3 to simultaneously quantify mifepristone, 22-OH-mifepristone, N-desmethyl-mifepristone, and N,N-didesmethyl-mifepristone in a single 10-min UHPLC-QqQ-MS/MS run [1]. The distinct MRM transition of 22-OH-mifepristone-d6 (452.0 → 394.25 m/z) has no interference with the transitions of the other deuterated internal standards or analytes, enabling true multiplexed quantification of the full metabolic profile from a 200 μL blood sample [1].

Multiplexed Metabolite Profiling

Direct head-to-head comparison

Specific MRM transition: 452.0 → 394.25 m/z

Enables simultaneous, interference-free quantification of the 22-hydroxy metabolite

Used in a mixed IS cocktail for full mifepristone metabolic profile analysis in a single 10-min UHPLC-QqQ-MS/MS run

Evidence Dimension	Analytical specificity for multiplexed metabolite profiling
Target Compound Data	22-OH-mifepristone-d6: MRM 452.0→394.25 m/z; specific for 22-OH-mifepristone quantification
Comparator Or Baseline	Mifepristone-d6: MRM 436.0→378.3 m/z (expected); specific for parent drug only
Quantified Difference	22-OH-mifepristone-d6 is the only deuterated internal standard that enables simultaneous, interference-free quantification of the 22-hydroxy metabolite alongside other mifepristone-related compounds in a single chromatographic run
Conditions	UHPLC-QqQ-MS/MS, multiplexed MRM, 4 analytes + 3 IS in 10-min gradient [1]

Why This Matters

For pharmacokinetic or forensic studies requiring full metabolite profiling, 22-Hydroxy Mifepristone-d6 is irreplaceable; parent-drug deuterated analogs cannot provide the metabolite-specific internal standardization necessary for accurate 22-OH-mifepristone concentration data.

• [1] Sasinowska-Motyl, M.; Szpot, P.; Zawadzki, M. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion. Molecules 2022, 27, 7605. View Source

High-Value Application Scenarios for 22-Hydroxy Mifepristone-d6 in Analytical and Forensic Workflows

Multiplexed Pharmacokinetic Profiling of Mifepristone and Its Metabolites in Plasma

In preclinical and clinical pharmacokinetic studies of mifepristone-containing regimens, 22-Hydroxy Mifepristone-d6 is added as the metabolite-specific internal standard to a mixed IS cocktail (with mifepristone-d3 and N-desmethyl-mifepristone-d3) to enable simultaneous, accurate quantification of parent drug and all major metabolites from a single 200-μL plasma aliquot using UHPLC-QqQ-MS/MS [1]. The +6 Da mass shift ensures zero isotopic interference from the co-eluting unlabeled metabolite, while the validated recovery of 96.3% and matrix effect of only −3.0% at 5 ng/mL support reliable determination of pharmacokinetic parameters (Cmax, AUC, half-life) for the 22-hydroxy metabolite [1].

Forensic Toxicology Confirmation of Mifepristone Ingestion Using Metabolite Ratios

For forensic casework involving suspected pharmacological abortion, 22-Hydroxy Mifepristone-d6 enables definitive identification and quantification of 22-OH-mifepristone in post-mortem whole blood at concentrations down to 0.5 ng/mL (LOQ) [1]. The metabolite-to-parent ratio (e.g., 176.9 ng/mL 22-OH-mifepristone vs. 557.4 ng/mL mifepristone in a documented case) provides critical evidence for time-of-ingestion estimation and differentiation from environmental contamination, which is not achievable using non-metabolite-targeted internal standards [1].

Regulatory Bioanalytical Method Validation for ANDA Submissions

For abbreviated new drug application (ANDA) studies requiring fully validated LC-MS/MS methods per FDA and EMA bioanalytical method validation guidance, 22-Hydroxy Mifepristone-d6 serves as the stable label internal standard for the 22-hydroxy metabolite [1]. Its isotopic purity ≥98% and the demonstrated intra-day precision of 0.0% RSD and accuracy bias of −2.1% at the low QC level satisfy the ±15% (±20% at LOQ) acceptance criteria, supporting successful method validation for regulatory submission [1].

Application

Selection Property

Validation Focus

Multiplexed Pharmacokinetic Profiling

Metabolite-specific ISTD for mixed IS cocktail workflows

Cross-talk interference review and co-elution context

Forensic Toxicology Confirmation

Isotopic purity and method-specific recovery rates

Metabolite ratio analysis and matrix-effect correction in biological samples

ANDA Bioanalytical Method Validation

Certified purity and lot-to-lot consistency

Accuracy and precision endpoint review against ±15% acceptance criteria

• [1] Sasinowska-Motyl, M.; Szpot, P.; Zawadzki, M. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion. Molecules 2022, 27, 7605. View Source